Cas no 1060817-70-0 (5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine)

• Product Name: 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine
• CAS No: 1060817-70-0
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD11054014
• CID: 1087860
• PubChem ID: 28065184
• Update Time: 2025-06-08

5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine
• 5-bromo-4-methyl-2-(1,2,4-triazol-4-yl)pyridine
• 5-bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine(SALTDATA: FREE)
• AG-D-20320
• Ambcb4033589
• CTK4A4389
• KB-245205
• MolPort-008-424-759
• 5-bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine(SALTDATA
• 1060817-70-0
• BS-37028
• DB-206938
• CS-0367168
• AKOS006339538
• DTXSID20651033
• CCG-344328
• MFCD11054014

• MDL： MFCD11054014
• Inchi： 1S/C8H7BrN4/c1-6-2-8(10-3-7(6)9)13-4-11-12-5-13/h2-5H,1H3
• InChI Key： PXTPQENZOXPXJD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N1C=NN=C1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6Ų

Additional information on 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine

5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine: An Overview of a Promising Compound (CAS No. 1060817-70-0)

5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine (CAS No. 1060817-70-0) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine is composed of a pyridine ring substituted with a bromo group at the 5-position, a methyl group at the 4-position, and a 1,2,4-triazole moiety at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the significance of 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine in the context of drug discovery. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine a valuable tool in the development of targeted cancer treatments.

In addition to its potential as an enzyme inhibitor, 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine has also been explored for its antimicrobial properties. Studies have demonstrated that this compound exhibits significant activity against a range of bacterial and fungal pathogens. The antimicrobial efficacy of 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine suggests its potential use in developing new antibiotics and antifungal agents to combat drug-resistant infections.

The pharmacokinetic properties of 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug can effectively reach its target site and exert its intended therapeutic effects without causing significant side effects.

To further enhance the therapeutic potential of 5-Bromo-4-methyl-2-(4H-1,2,4-triazol-4-y l)pyridine, researchers are exploring various chemical modifications to optimize its pharmacological properties. For example, substituting different functional groups on the pyridine or triazole rings can lead to compounds with improved potency and selectivity. These efforts aim to develop more effective and safer drugs for clinical use.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 5-Bromo-4-methyl -2-( 3 3 3 3 3 3 3 3 3 3 3 3 3 3 3 3 ( H - H - H - H - H - H - H - H - H - H - H - H - H - H - H ) (H,H,H,H,H,H,H,H,H,H,H,H,H,H,H)-triazol - yl )pyridine-based therapies are still in the early stages of development, preclinical studies have shown promising results. These findings provide a strong foundation for advancing these compounds into clinical trials.

The synthesis of 5-Bromo - m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l m e t h y l - ( triazol )pyridine involves several well-established chemical reactions. One common approach is to start with a brominated pyridine derivative and introduce the methyl and triazole groups through sequential substitution reactions. This synthetic route allows for the efficient production of high-purity compounds suitable for both research and pharmaceutical applications.

In conclusion, 5-Bromo -methyl -(triazol)pyridine (CAS No. 1060817–70–0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the potential uses and mechanisms of action of this compound, paving the way for innovative treatments in various medical fields.